(5E)-3-[(4-tert-butylphenyl)methyl]-5-[(4-fluorophenyl)methylidene]-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-3-[(4-tert-butylphenyl)methyl]-5-[(4-fluorophenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H20FNO2S/c1-21(2,3)16-8-4-15(5-9-16)13-23-19(24)18(26-20(23)25)12-14-6-10-17(22)11-7-14/h4-12H,13H2,1-3H3/b18-12+
• InChI Key: PMMFAYZUELIAGO-LDADJPATSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)CN2C(=O)C(=CC3=CC=C(C=C3)F)SC2=O
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)CN2C(=O)/C(=C\C3=CC=C(C=C3)F)/SC2=O
• Molecular Formula: C21H20FNO2S
• Molecular Weight: 369.5 g/mol

Description

This compound is a thiazolidinedione derivative. Thiazolidinediones are a class of compounds that have been used in the treatment of diabetes due to their ability to increase insulin sensitivity. The presence of the fluorophenyl and tert-butylphenyl groups may influence the compound’s properties and biological activity.

Molecular Structure Analysis

The molecular structure would be characterized by the thiazolidinedione core, with the fluorophenyl and tert-butylphenyl groups attached at the 3 and 5 positions, respectively. The exact spatial arrangement of these groups could influence the compound’s properties and interactions.

Chemical Reactions Analysis

As for the chemical reactions, it would depend on the conditions and reagents present. Thiazolidinediones can undergo a variety of reactions, including redox reactions, ring-opening reactions, and reactions at the phenyl groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the spatial arrangement of its functional groups. These could include its solubility, melting point, boiling point, and reactivity.

Safety And Hazards

The safety and hazards associated with this compound are not known without specific toxicity data. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential biological activity. This could include in vitro and in vivo studies to determine its effects on cells and organisms.